642-59-1

3-Hydroxy-4-[(4-sulphonaphthyl)azo]naphthalene-2,7-disulphonic acid

• CAS RN:
• 642-59-1

• Formula:
• C20H14N2O10S3

• InChI:
• InChI=1S/C20H14N2O10S3/c23-20-18(35(30,31)32)10-11-9-12(33(24,25)26)5-6-13(11)19(20)22-21-16-7-8-17(34(27,28)29)15-4-2-1-3-14(15)16/h1-10,23H,(H,24,25,26)(H,27,28,29)(H,30,31,32)

• InChIKey:
• IRPXADUBAQAOKL-UHFFFAOYSA-N

• A sulfonic acid-based naphthylazo dye used as a coloring agent for foodstuffs and medicines and as a dye and chemical indicator. It was banned by the FDA in 1976 for use in foods, drugs, and cosmetics. (From Merck Index, 11th ed)

1-(4-Bromo-2-methylbenzoyl)-4-methylpiperazine

In Stock

• CAS RN:
• 924642-59-1

• Formula:
• C13H17BrN2O

• InChI:
• InChI=1S/C13H17BrN2O/c1-10-9-11(14)3-4-12(10)13(17)16-7-5-15(2)6-8-16/h3-4,9H,5-8H2,1-2H3

• InChIKey:
• NNRHWZYYIURZAO-UHFFFAOYSA-N

• 1-(4-Bromo-2-methylbenzoyl)-4-methylpiperazine is a useful research compound. Its molecular formula is C13H17BrN2O and its molecular weight is 297.19 g/mol. The purity is usually 95%.

N-(2-Amino-2-oxoethyl)-N-(4-fluorophenyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 2361642-59-1

• Formula:
• C11H11FN2O2

• InChI:
• InChI=1S/C11H11FN2O2/c1-2-11(16)14(7-10(13)15)9-5-3-8(12)4-6-9/h2-6H,1,7H2,(H2,13,15)

• InChIKey:
• ZOPNCZNCYWRFRR-UHFFFAOYSA-N

• N-(2-Amino-2-oxoethyl)-N-(4-fluorophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C11H11FN2O2 and its molecular weight is 222.219. The purity is usually 95%.